molecular formula C19H26N4O2 B2686532 1-(4-(2-(1H-imidazol-1-yl)ethyl)piperazin-1-yl)-2-(4-ethoxyphenyl)ethanone CAS No. 1396816-08-2

1-(4-(2-(1H-imidazol-1-yl)ethyl)piperazin-1-yl)-2-(4-ethoxyphenyl)ethanone

Cat. No. B2686532
CAS RN: 1396816-08-2
M. Wt: 342.443
InChI Key: VJQSJHNHKBYTLQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(4-(2-(1H-imidazol-1-yl)ethyl)piperazin-1-yl)-2-(4-ethoxyphenyl)ethanone, commonly known as "WAY-100635," is a selective serotonin 5-HT1A receptor antagonist that has been widely used in scientific research. This compound has been synthesized and studied extensively due to its potential therapeutic applications in various neurological disorders.

Scientific Research Applications

Synthesis and Antiviral Activity

One area of research involves the synthesis of derivatives of imidazole-containing compounds for their potential antiviral properties. For example, studies have focused on developing new non-nucleoside reverse transcriptase inhibitors (NNRTIs) for HIV treatment. Compounds derived from imidazole, such as 2-Amino-1-[4-(1-benzyl-2-ethyl-4-nitro-1H-imidazol-5-yl)piperazin-1-yl]ethanone, have been synthesized and evaluated for their anti-HIV-1 and anti-HIV-2 activity, showing promising results (Al-Masoudi et al., 2007).

Antimicrobial and Antifungal Properties

Research has also explored the antimicrobial and antifungal activities of imidazole piperazine derivatives. A notable study synthesized novel 1-(2-(4,5-dimethyl-2-phenyl-1H-imidazol-1-yl)ethyl)piperazine derivatives, which were characterized and evaluated for in vitro antimicrobial activities. Several compounds demonstrated excellent antibacterial and antifungal activities, comparable to standard drugs (Rajkumar et al., 2014).

Analgesic and Anti-inflammatory Applications

Another significant area of application includes the development of σ1 receptor antagonists for pain management. For instance, the synthesis of a pyrazole series led to identifying a compound with outstanding aqueous solubility and high metabolic stability, showing antinociceptive properties in mouse models. This highlights the potential of imidazole piperazine derivatives in developing new pain management therapies (Díaz et al., 2020).

Antibacterial, Antifungal, and Cytotoxic Activities

The design and synthesis of azole-containing piperazine derivatives have been investigated for their antibacterial, antifungal, and cytotoxic activities. Certain compounds exhibited significant antimicrobial efficacy against a range of strains and showed promising in vitro activity against cancer cell lines, suggesting their potential in developing new antimicrobial and anticancer agents (Gan et al., 2010).

properties

IUPAC Name

2-(4-ethoxyphenyl)-1-[4-(2-imidazol-1-ylethyl)piperazin-1-yl]ethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H26N4O2/c1-2-25-18-5-3-17(4-6-18)15-19(24)23-13-11-21(12-14-23)9-10-22-8-7-20-16-22/h3-8,16H,2,9-15H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VJQSJHNHKBYTLQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)CC(=O)N2CCN(CC2)CCN3C=CN=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H26N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

342.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(4-(2-(1H-imidazol-1-yl)ethyl)piperazin-1-yl)-2-(4-ethoxyphenyl)ethanone

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.